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Compound of Interest

Compound Name: 6-Heptyn-1-ol

Cat. No.: B114416 Get Quote

An In-depth Technical Guide to 6-Heptyn-1-ol

This technical guide provides a comprehensive overview of 6-Heptyn-1-ol, including its

nomenclature, chemical and physical properties, and its applications in organic synthesis. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Nomenclature
IUPAC Name: hept-6-yn-1-ol[1][2]

Synonyms: 6-Heptyn-1-ol, 7-Hydroxyhept-1-yne, Hept-6-yn-1-ol[2][3][4]

Chemical and Physical Properties
6-Heptyn-1-ol is a colorless to pale yellow liquid.[3] It is an organic compound classified as an

alkynol, containing both a terminal alkyne and a primary alcohol functional group.[3] This dual

functionality makes it a versatile intermediate in organic synthesis.[2][3] It is sparingly soluble in

water but soluble in organic solvents such as chloroform, dichloromethane, and methanol.[2][3]

[5]
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Property Value Reference

CAS Number 63478-76-2 [1]

Molecular Formula C7H12O [1][4]

Molecular Weight 112.17 g/mol [1][2]

Appearance
Colorless to Light orange to

Yellow clear liquid
[3]

Boiling Point 174.3 °C at 760 mmHg [4]

Density 0.894 g/cm³ [4]

Refractive Index 1.452 [4]

Flash Point 92.8 °C [4]

Storage Temperature Store at -20°C [3][4]

Spectroscopic Data
Spectroscopic data for 6-Heptyn-1-ol is available in various databases. This includes 13C

NMR and GC-MS data.[1][6]

Applications in Organic Synthesis
6-Heptyn-1-ol is a valuable building block in organic synthesis.[3] It is frequently used as a

reagent in the preparation of various cyclic compounds.[2][4][5] Its bifunctional nature,

possessing both a nucleophilic hydroxyl group and a terminal alkyne, allows for a wide range of

chemical transformations. It serves as a precursor in the synthesis of more complex molecules,

including pharmaceuticals and biologically active compounds.[3][7]

Experimental Protocols
Detailed, step-by-step experimental protocols for specific reactions involving 6-Heptyn-1-ol are

not readily available in publicly accessible literature. Researchers should refer to specialized

chemical synthesis journals and patents for specific procedural information.
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Illustrative Synthetic Pathway
The following diagram illustrates a general synthetic application of an alkynol like 6-Heptyn-1-
ol, showcasing its utility in the synthesis of a substituted tetrahydrofuran, a common motif in

natural products. This is a representative reaction and not a specific protocol for 6-Heptyn-1-ol.
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A general scheme for the electrophilic cyclization of an alkynol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Heptyn-1-ol | C7H12O | CID 11007849 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 6-Heptyn-1-ol, 95% | Fisher Scientific [fishersci.ca]

3. Page loading... [wap.guidechem.com]

4. 6-Heptyn-1-ol｜63478-76-2｜lookchem [lookchem.com]

5. 6-Heptyn-1-ol | 63478-76-2 [chemicalbook.com]

6. spectrabase.com [spectrabase.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b114416?utm_src=pdf-body
https://www.benchchem.com/product/b114416?utm_src=pdf-body
https://www.benchchem.com/product/b114416?utm_src=pdf-body
https://www.benchchem.com/product/b114416?utm_src=pdf-body-img
https://www.benchchem.com/product/b114416?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/6-Heptyn-1-ol
https://www.fishersci.ca/shop/products/6-heptyn-1-ol-95-thermo-scientific/p-7041260
https://wap.guidechem.com/encyclopedia/6-heptyn-1-ol-dic25872.html
https://www.lookchem.com/ProductWholeProperty_LCPL557449.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2475824.htm
https://spectrabase.com/spectrum/JQdTteK5IKJ
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. finechemical.net [finechemical.net]

To cite this document: BenchChem. [IUPAC name and synonyms for 6-Heptyn-1-ol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114416#iupac-name-and-synonyms-for-6-heptyn-1-
ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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